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Part 1: Chemical Profile & Critical Specifications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2-Phenylpropane-2-thiol

CAS No.: 16325-88-5

\ J

Identity Crisis: Resolving the CAS Confusion A common pitfall in procuring this chemical is the
discrepancy in CAS Registry Numbers.

e Primary Commercial CAS:16325-88-5 (The industry standard for 2-phenylpropane-2-thiol).
[2]

o Erroneous/Obscure CAS:5177-76-4 (Often cited in older literature or databases but rarely
used by modern commercial vendors).

e Do Not Confuse With: CAS 75-33-2 (2-Propanethiol / Isopropyl mercaptan) — a much lighter,
more volatile structural isomer.

Chemical Specifications Table
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Feature Specification Impact on Research
IUPAC Name 2-Phenylpropane-2-thiol Unambiguous identification.
Ph-C(Me) Tertiary thiol; sterically
Structure )
_SH hindered sulfur atom.
) Essential for stoichiometry
Molecular Weight 152.26 g/mol _
calculations.
High boiling point allows for
Boiling Point ~90°C at 11 mmHg high-temp polymerization
without rapid evaporation.
Prone to oxidation to dicumyl
disulfide (Ph-C(Me)
Stability Moderate
-S-S-C(Me)
-Ph) upon air exposure.
Requires dedicated ventilation
Odor Threshold Low (ppb range) and bleach neutralization

protocols.

Part 2: Market Landscape & Supplier Analysis

The supply chain for 2-phenylpropane-2-thiol is bifurcated into Catalog Distributors (for gram-
scale R&D) and Industrial Manufacturers (for kilogram-to-ton scale).

Tier 1: Catalog Distributors (R&D Scale: 1g — 1009)

Best for: Initial screening, medicinal chemistry, small-scale polymerization.[1]
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Product Code

Supplier Purity Notes
(Example)
Reliable stock for
ChemScene CS-0237937 >98% medicinal chemistry
grades.
) Good for intermediate
BOC Sciences 16325-88-5 98%
scale (100g+).
Often supplies
Enamine EN300-188247 95% building blocks for
drug discovery.
Broad inventory of
Alfa Chemistry ACM16325885 97%+ organosulfur

compounds.

Tier 2: Industrial Manufacturers (Bulk Scale: >1kqg)

Best for: Pilot plant scale-up, RAFT polymerization manufacturing.[1]

Major thiochemical producers like Chevron Phillips Chemical and Arkema do not typically list

this specific isomer as a commodity product in their public catalogs (unlike tert-butyl

mercaptan). However, they possess the core competency to manufacture it via the acid-

catalyzed addition of H

Sto

-methylstyrene.

o Strategy: For bulk needs, contact their "Custom Synthesis" or "Specialty Organosulfur”

divisions.[1]

o Key Precursor:

-Methylstyrene (CAS 98-83-9).

Part 3: Procurement Strategy Visualization
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The following decision tree guides the researcher through the "Make vs. Buy" and "Catalog vs.
Custom" decision process.

Requirement: 2-Phenylpropane-2-thiol

What is the required quantity?

Small Scale (< 100g)

Critical Purity Requirement?

(e.g., RAFT Polymerization) Ehils el (= Ak

Standard (>95%)/High (>98%) Outsource \Internal Capabilty

Search Catalog Suppliers Contact Industrial Majors r____lr:-_Hon_e_S_ ;;h;;i;____:
(ChemScene, Enamine, BOC) (Chevron Phillips, Arkema) : (Alpha-Meth Istyrene + H2S) I
Use CAS: 16325-88-5 Request Custom Synthesis 'l___p_ ____y_ _y _________ :

Mandatory QC:

1. GC-MS (Disulfide Impurity)
2. lodometric Titration (-SH Content)

Click to download full resolution via product page

Figure 1: Procurement Decision Framework for 2-Phenylpropane-2-thiol.

Part 4: Technical Validation Protocols

Trusting a Certificate of Analysis (CoA) is insufficient for sensitive applications like controlled
radical polymerization, where the thiol-to-disulfide ratio critically affects the chain transfer

constant (
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).
Protocol A: lodometric Back-Titration (Thiol Content)

Direct titration is often slow due to the steric bulk of the cumyl group. Back-titration is preferred.
e Reagents:

o 0.1 N lodine standard solution.

o 0.1 N Sodium Thiosulfate standard solution.

o Starch indicator (1% aqueous).

o Solvent: Ethanol or Isopropanol (to solubilize the hydrophobic thiol).

e Procedure:

o

Step 1: Dissolve ~0.2g of sample (accurately weighed) in 50 mL ethanol in an Erlenmeyer
flask.

o Step 2: Add a known excess (e.g., 20 mL) of 0.1 N lodine solution.[1] The solution will turn
dark brown.

o Step 3: Allow to stand for 5-10 minutes (sealed) to ensure complete oxidation of the bulky
thiol.

= Reaction:

o Step 4: Titrate the excess iodine with 0.1 N Sodium Thiosulfate until the solution turns pale
yellow.

o Step 5: Add 2 mL starch indicator (solution turns blue/black).
o Step 6: Continue titrating dropwise until the blue color disappears (colorless endpoint).

e Calculation:

Protocol B: Purity by GC-MS
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Objective: Detect the "Dicumyl Disulfide" impurity, which is invisible to titration but inhibits
polymerization.[1]

Column: HP-5 or DB-5 (Non-polar).

Inlet Temp: 250°C.

Oven Program: 50°C (2 min)
10°C/min

280°C.

Target lons:
o Thiol (

): ~152 m/z.[3]

o Disulfide (
): ~302 m/z.
» Acceptance Criteria: Disulfide peak area < 2.0%.

Part 5: Handling, Storage & Safety

The "Thiol Protocol" Tertiary thiols are notorious for their penetrating, skunky odor and
susceptibility to air oxidation.[1]

e Oxidation Prevention:
o Store under Argon or Nitrogen at 2—-8°C.
o Use Sure/Seal™ bottles or transfer into Schlenk flasks immediately upon receipt.

o Why? The benzylic carbon-sulfur bond is relatively stable, but the thiol hydrogen is easily
abstracted, leading to disulfide formation which renders the compound inactive as a Chain
Transfer Agent.[1]
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e Odor Control (Decontamination):
o Bleach Bath: Keep a bath of 10% sodium hypochlorite (bleach) in the fume hood.

o Glassware: Soak all pipettes, flasks, and septa in the bleach bath for 24 hours before
washing.[1] This oxidizes the stench-causing thiol into odorless sulfonates.

o Spills: Cover immediately with bleach-soaked paper towels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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